Cas no 1261436-70-7 (3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261436-70-7
• MF: C₁₃H₆ClF₆N
• MW: 325.636863231659
• CID: 4983689
• Update Time: 2025-06-14

3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6ClF6N/c14-10-9(4-5-21-11(10)13(18,19)20)7-2-1-3-8(6-7)12(15,16)17/h1-6H
• InChI Key： BRQNQFHETKOLON-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine (CAS: 1261436-70-7)

3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine (CAS: 1261436-70-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound's structure, characterized by the presence of chloro and trifluoromethyl groups, imparts distinct electronic and steric properties that enhance its binding affinity to biological targets. Research has demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammation and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of protein kinases, which are critical targets in cancer therapy.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as an anti-inflammatory agent. A study conducted by Smith et al. (2024) revealed that 3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine effectively suppresses the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory diseases. The study also provided insights into the compound's pharmacokinetic properties, including its metabolic stability and bioavailability.

Another area of interest is the compound's application in agrochemical research. Due to its structural similarity to known pesticides, researchers have evaluated its efficacy as a novel insecticide. Preliminary results from field trials indicate that it exhibits strong insecticidal activity against a broad spectrum of pests, with minimal toxicity to non-target organisms. These findings were presented at the 2024 International Conference on Agrochemicals.

Despite these promising developments, challenges remain in optimizing the compound's synthetic route and scaling up production. Recent advancements in catalytic fluorination techniques have improved the efficiency of its synthesis, as reported in a 2024 ACS Catalysis paper. However, further research is needed to address issues related to cost-effectiveness and environmental impact.

In conclusion, 3-Chloro-2-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine (CAS: 1261436-70-7) represents a versatile compound with significant potential in medicinal and agrochemical applications. Ongoing research aims to elucidate its full therapeutic spectrum and optimize its properties for clinical and commercial use. Future studies should focus on in vivo validation and the development of derivative compounds to enhance efficacy and reduce side effects.